Cas no 80015-55-0 (4-amino-1-[4-hydroxy-5-(hydroxymethyl)-3-[(4-methoxyphenyl)methoxy]tetrahydrofuran-2-yl]pyrimidin-2-one)

• Product name: 4-amino-1-[4-hydroxy-5-(hydroxymethyl)-3-[(4-methoxyphenyl)methoxy]tetrahydrofuran-2-yl]pyrimidin-2-one
• CAS No: 80015-55-0
• MF: C₁₇H₂₁N₃O₆
• MW: 363.36500
• CID: 984996
• PubChem ID: 294690

4-amino-1-[4-hydroxy-5-(hydroxymethyl)-3-[(4-methoxyphenyl)methoxy]tetrahydrofuran-2-yl]pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[4-hydroxy-5-(hydroxymethyl)-3-[(4-methoxyphenyl)methoxy]tetrahydrofuran-2-yl]pyrimidin-2-one
• 2'-O-p-Methoxybenzyladenosine
• 4-Imino-1-{2-O-[(4-methoxyphenyl)methyl]pentofuranosyl}-1,4-dihydropyrimidin-2-ol
• NSC163563
• 80015-55-0
• DTXSID201000908
• NSC-163563

• Inchi： InChI=1S/C17H21N3O6/c1-24-11-4-2-10(3-5-11)9-25-15-14(22)12(8-21)26-16(15)20-7-6-13(18)19-17(20)23/h2-7,12,14-16,21-22H,8-9H2,1H3,(H2,18,19,23)
• InChI Key： USLDUYHRWVHUMO-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)COC2C(C(OC2N3C=CC(=NC3=O)N)CO)O

Computed Properties

• Exact Mass: 363.14300
• Monoisotopic Mass: 363.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 129.06000
• LogP: 0.25130